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Compound of Interest

Compound Name: 6-Bromo-4-fluoroindolin-2-one

Cat. No.: B1292659 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-4-fluoroindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 6-Bromo-4-fluoroindolin-2-one (CAS RN: 1000341-00-3). Adherence to these

procedures is vital for ensuring laboratory safety and minimizing environmental impact. The

following recommendations are based on best practices for handling similar halogenated

organic compounds.

Personal Protective Equipment (PPE)
When handling 6-Bromo-4-fluoroindolin-2-one, a comprehensive approach to personal

protection is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE includes:

Eye and Face Protection:

Safety glasses with side-shields are a minimum requirement.

Chemical safety goggles should be worn when there is a risk of splashing.
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A face shield, in addition to goggles, is recommended for procedures with a higher risk of

splashing or aerosol generation.[1][2][3]

Hand Protection:

Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected for any signs of degradation or puncture before use and

disposed of after handling the compound.[1]

Body Protection:

A laboratory coat is required.

For larger quantities or procedures with a higher risk of exposure, chemical-resistant

coveralls or an apron should be used.[1][2]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4]

If there is a risk of generating dust or aerosols, a respirator may be necessary. The

appropriate type of respirator should be determined by a qualified safety professional

based on the specific operational conditions.[2]

Chemical and Physical Properties
A summary of key data for 6-Bromo-4-fluoroindolin-2-one is presented below. This

information is essential for safe handling and storage.
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Property Value

CAS Number 1000341-00-3[5]

Molecular Formula C₈H₅BrFNO[5]

Appearance
Typically an off-white to light brown solid (based

on similar compounds)[6]

Storage

Store in a cool, dry, well-ventilated area under

an inert atmosphere (e.g., nitrogen or argon) at

2-8°C.[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 6-Bromo-4-fluoroindolin-2-one is critical to maintaining a

safe laboratory environment.

Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, sand) readily accessible.

Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Close the container tightly immediately after use.

Reaction Setup:

When setting up reactions, ensure all glassware is properly secured.
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If heating the compound, use a well-controlled heating source (e.g., heating mantle, oil

bath) and monitor the temperature closely.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Remove PPE in the designated area, avoiding cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 6-Bromo-4-fluoroindolin-2-one and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation:

All solid waste contaminated with 6-Bromo-4-fluoroindolin-2-one (e.g., gloves, weighing

paper, absorbent pads) should be placed in a clearly labeled, sealed hazardous waste

container.

Solutions containing the compound should be collected in a separate, labeled hazardous

waste container for halogenated organic waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "6-Bromo-4-fluoroindolin-2-one".

Disposal Procedure:

Dispose of all waste through your institution's environmental health and safety (EHS)

office.[7]

Do not dispose of this chemical down the drain or in regular trash.

Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of 6-Bromo-4-
fluoroindolin-2-one, from initial preparation to final disposal.

Safe Handling Workflow for 6-Bromo-4-fluoroindolin-2-one

1. Preparation
- Verify PPE

- Prepare fume hood
- Assemble spill kit

2. Handling
- Weigh in fume hood

- Transfer carefully
- Set up reaction

Proceed with caution

3. Post-Handling
- Clean work area

- Decontaminate equipment
- Remove PPE correctly

After experiment

4. Waste Disposal
- Segregate waste
- Label containers

- Contact EHS

For all waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)Work in Fume Hood

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Bromo-4-fluoroindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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